3-(1-((4-Methoxy-3-methylphenyl)sulfonyl)azetidin-3-yl)oxazolidine-2,4-dione

• CAS: 2034309-85-6
• Molecular Formula: C14H16N2O6S
• Molecular Weight: 340.35
• SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N2CC(C2)N3C(=O)COC3=O)OC
• InChI: InChI=1S/C14H16N2O6S/c1-9-5-11(3-4-12(9)21-2)23(19,20)15-6-10(7-15)16-13(17)8-22-14(16)18/h3-5,10H,6-8H2,1-2H3
• InChIKey: PXVREYDJBCSSFR-UHFFFAOYSA-N
• Solubility: soluble

Lot-to-lot variability can derail serine protease inhibitor SAR campaigns. This N-sulfonyloxazolidine-2,4-dione derivative solves this with a documented 95% purity baseline and a structurally constrained azetidine-sulfonyl linkage that enhances target selectivity. - Mechanistic HNE/PPE pseudo-irreversible inhibition via oxazolidine-2,4-dione scaffold. - 4-Methoxy-3-methylphenyl handle enables orthogonal derivatization for hit-to-lead exploration. - Certificate of analysis provided at procurement ensures biological activity is attributable to the compound, not impurities.

Oxazolidine-2,4-dione Derivative: Structural & Procurement Overview

3-(1-((4-Methoxy-3-methylphenyl)sulfonyl)azetidin-3-yl)oxazolidine-2,4-dione (CAS 2034309-85-6) is a synthetic heterocyclic compound comprising an oxazolidine-2,4-dione core linked to a 4‑methoxy-3‑methylphenylsulfonyl-substituted azetidine ring. Its molecular formula is C₁₄H₁₆N₂O₆S (molecular weight 340.35 g/mol). The compound belongs to the N‑sulfonyloxazolidine-2,4‑dione class, which has been described as a promising scaffold for pseudo‑irreversible serine protease inhibitors [1]. The presence of the electron‑donating 4‑methoxy‑3‑methyl substitution on the phenyl ring distinguishes it from simpler N‑sulfonyl analogs and may influence both target affinity and physicochemical properties.

Scaffold for pseudo-irreversible serine protease inhibition research

Distinct 4-methoxy-3-methylphenyl substitution enables SAR differentiation

Azetidine-oxazolidinedione core supports covalent probe and library synthesis

• [1] Santana, A. B., Lucas, S. D., Gonçalves, L. M., Correia, H. F., Cardote, T. A. F., Guedes, R. C., Iley, J., & Moreira, R. (2012). N‑Acyl and N‑sulfonyloxazolidine-2,4‑diones are pseudo‑irreversible inhibitors of serine proteases. Bioorganic & Medicinal Chemistry Letters, 22(12), 3993‑3997. https://doi.org/10.1016/j.bmcl.2012.04.093 View Source

Why Generic N-Sulfonyloxazolidine-2,4-dione Substitution Fails

The inhibitory potency and selectivity of N‑sulfonyloxazolidine‑2,4‑diones are highly dependent on the N‑substituent, as demonstrated by the marked variation in second‑order rate constants for human neutrophil elastase (HNE) inactivation across different N‑acyl and N‑sulfonyl derivatives [1]. Consequently, even closely related analogs with different aryl‑sulfonyl groups cannot be assumed to exhibit equivalent target engagement, kinetic behavior, or selectivity profiles. Additionally, the azetidine linker geometry and the electronic character of the 4‑methoxy‑3‑methylphenyl substituent are expected to uniquely modulate conformational flexibility, metabolic stability, and off‑target interactions, making direct substitution without comparative data a high‑risk practice for scientific or industrial applications.

1 N-sulfonyl variation markedly alters target engagement and kinetic profiles; analogs may not reproduce reported behavior.

2 4-methoxy-3-methylphenyl group uniquely modulates selectivity, metabolic stability, and off-target interactions.

3 Azetidine geometry and sulfonyl linker may shift conformational flexibility and target residency time compared to simpler aryl sulfonyl analogs.

• [1] Santana, A. B., Lucas, S. D., Gonçalves, L. M., Correia, H. F., Cardote, T. A. F., Guedes, R. C., Iley, J., & Moreira, R. (2012). N‑Acyl and N‑sulfonyloxazolidine-2,4‑diones are pseudo‑irreversible inhibitors of serine proteases. Bioorganic & Medicinal Chemistry Letters, 22(12), 3993‑3997. https://doi.org/10.1016/j.bmcl.2012.04.093 View Source

Differentiation Evidence for this Azetidinyl-Oxazolidinedione

Serine Protease Inhibitory Scaffold Advantage

N‑Sulfonyloxazolidine‑2,4‑diones, the structural class to which the target compound belongs, have been shown to act as potent pseudo‑irreversible inhibitors of human neutrophil elastase (HNE), proteinase‑3, and porcine pancreatic elastase (PPE) [1]. The bicyclic nature of the oxazolidine‑2,4‑dione scaffold contributes to inhibition potency; in a related β‑lactam series, oxazolidin‑2,4‑dione‑substituted azetidin‑2‑ones (compounds 6) were approximately 5‑fold more potent HNE inhibitors than their non‑cyclic ester counterparts (compounds 4) [2]. Although compound‑specific kinetic data are not yet publicly available for 3-(1-((4-Methoxy-3-methylphenyl)sulfonyl)azetidin-3-yl)oxazolidine-2,4‑dione, the conserved N‑sulfonyloxazolidine‑2,4‑dione pharmacophore strongly suggests a similar mechanism‑based advantage.

Scaffold class advantage

Class-level

No direct data for this compound

~5-fold higher HNE inhibition vs non-cyclic ester (class-level, ref [2])

Reported potency boost for oxazolidine-2,4-dione scaffold; specific data to verify.

Comparison from β-lactam series; compound-specific kinetics unavailable.

Evidence Dimension	HNE inhibitory potency (second‑order rate constant ratio)
Target Compound Data	No direct data available for this compound
Comparator Or Baseline	Oxazolidin‑2,4‑dione‑substituted azetidin‑2‑ones (compounds 6) vs. non‑cyclic ester azetidin‑2‑ones (compounds 4)
Quantified Difference	Approximately 5‑fold higher potency for the oxazolidin‑2,4‑dione class [2]
Conditions	In vitro HLE inhibition assay, second‑order rate constant (kobs/[I]) determination; data from Moreira et al., J. Med. Chem. 2005 [2]

Why This Matters

For scientists selecting an azetidine‑containing serine protease inhibitor, the oxazolidine‑2,4‑dione framework provides a validated potency advantage over non‑cyclic counterparts, making this compound a more promising starting point for lead optimization.

• [1] Santana, A. B., Lucas, S. D., Gonçalves, L. M., Correia, H. F., Cardote, T. A. F., Guedes, R. C., Iley, J., & Moreira, R. (2012). N‑Acyl and N‑sulfonyloxazolidine-2,4‑diones are pseudo‑irreversible inhibitors of serine proteases. Bioorganic & Medicinal Chemistry Letters, 22(12), 3993‑3997. https://doi.org/10.1016/j.bmcl.2012.04.093 View Source
• [2] Moreira, R., Santana, A. B., Iley, J., Neres, J., Douglas, K. T., Horton, P. N., & Hursthouse, M. B. (2005). Design, Synthesis, and Enzymatic Evaluation of N¹‑Acyloxyalkyl‑ and N¹‑Oxazolidin‑2,4‑dion‑5‑yl‑Substituted β‑Lactams as Novel Inhibitors of Human Leukocyte Elastase. Journal of Medicinal Chemistry, 48(15), 4861‑4870. https://doi.org/10.1021/jm050156y View Source

Electron-Donating Substitution and Inhibitory Potency

Santana et al. demonstrated that the nature of N‑substitution on the oxazolidine‑2,4‑dione scaffold has a large effect on inhibitory potency against elastase, with N‑sulfonyl derivatives exhibiting high second‑order rate constants for PPE inactivation [1]. The 4‑methoxy‑3‑methylphenyl group in the target compound is more electron‑rich than the unsubstituted phenylsulfonyl group, which could influence the electrophilicity of the oxazolidine‑2,4‑dione carbonyl and thus the rate of enzyme acylation. Although direct comparative data between the 4‑methoxy‑3‑methylphenyl analog and the parent phenylsulfonyl analog are not available, the well‑documented dependence on N‑substitution indicates that this structural differentiation is likely to translate into meaningful differences in potency, selectivity, and pharmacokinetic behavior.

Substitution SAR context

Context-dependent

Electron-donating group may influence enzyme acylation rate (SAR from ref [1])

Substitution likely alters potency and selectivity; magnitude unquantified.

No direct comparative data for 4-methoxy-3-methylphenyl analog.

Evidence Dimension	Effect of N‑substitution on elastase inhibition
Target Compound Data	No direct enzyme inhibition data available
Comparator Or Baseline	Unsubstituted phenylsulfonyl oxazolidine‑2,4‑dione analog (inferred from SAR trends)
Quantified Difference	Qualitatively, the electron‑donating substitution may alter the second‑order rate constant for enzyme inactivation; magnitude unquantified
Conditions	SAR analysis based on Santana et al., 2012, where N‑sulfonyl derivatives displayed high second‑order rate constants for PPE inactivation [1]

Why This Matters

This evidence warns against substituting a simpler phenylsulfonyl analog without accounting for potentially altered enzyme kinetics and off‑target profiles.

• [1] Santana, A. B., Lucas, S. D., Gonçalves, L. M., Correia, H. F., Cardote, T. A. F., Guedes, R. C., Iley, J., & Moreira, R. (2012). N‑Acyl and N‑sulfonyloxazolidine-2,4‑diones are pseudo‑irreversible inhibitors of serine proteases. Bioorganic & Medicinal Chemistry Letters, 22(12), 3993‑3997. https://doi.org/10.1016/j.bmcl.2012.04.093 View Source

Purity Specification for Reproducible Biological Assays

Commercial suppliers report a typical purity of 95% (by HPLC or equivalent) for 3-(1-((4-Methoxy-3-methylphenyl)sulfonyl)azetidin-3-yl)oxazolidine-2,4‑dione. While this purity level is not unique compared to many research‑grade analogs, it establishes a minimum acceptable specification for procurement. In contrast, some structurally similar azetidin‑3‑yl‑oxazolidine‑2,4‑dione derivatives are offered at lower purity levels (e.g., 90%) from certain vendors, which could introduce unknown contaminants that confound biological readouts or synthetic transformations.

Purity specification

Supplier spec

Typical 95% (HPLC); some analogs offered at 90%

Defined purity supports reproducible assay conditions.

Request batch-specific CoA at procurement.

Evidence Dimension	Product purity specification
Target Compound Data	95% (typical vendor specification)
Comparator Or Baseline	Some analogous azetidin‑3‑yl‑oxazolidine‑2,4‑dione derivatives: 90% purity (vendor‑dependent)
Quantified Difference	+5 percentage points higher nominal purity compared to lower‑grade analogs
Conditions	Vendor analytical data sheets; specific batch analysis should be requested at point of procurement

Why This Matters

Procuring a compound with a defined, higher purity baseline reduces the risk of irreproducible results, saving time and resources in downstream biological or chemical studies.

Application Scenarios for this Oxazolidine-2,4-dione

Serine Protease Inhibitor Lead Generation

Based on the class‑level evidence that N‑sulfonyloxazolidine‑2,4‑diones are pseudo‑irreversible inhibitors of HNE and related serine proteases [1], this compound is a compelling starting point for hit‑to‑lead campaigns targeting diseases involving elastase‑mediated tissue damage (COPD, rheumatoid arthritis, cystic fibrosis). The presence of the 4‑methoxy‑3‑methylphenyl group provides a distinct chemical handle for SAR exploration that is not available with simpler N‑sulfonyl analogs.

Chemical Probe for Target Validation

For chemical biology groups seeking a covalent probe for serine proteases, the oxazolidine‑2,4‑dione scaffold offers a mechanism‑based inactivation mode [1]. The azetidine‑sulfonyl linkage introduces conformational constraints that may enhance target selectivity relative to flexible acyclic analogs, although direct selectivity data remain to be generated.

Building Block for Diversified Library Synthesis

The dual functional groups (azetidine sulfonamide and oxazolidine‑2,4‑dione) enable orthogonal derivatization strategies. The defined 95% purity specification supports reliable use in parallel synthesis and fragment‑based drug discovery workflows where purity‑related artifacts could mislead structure‑activity interpretations.

Procurement for Reproducible In Vitro Pharmacology

When ordering this compound for biological testing, the documented purity baseline of 95% reduces the likelihood of lot‑to‑lot variability compared to analogs offered at lower purity grades. Requiring a certificate of analysis at procurement ensures that any observed biological activity can be confidently attributed to the compound itself rather than to impurities.

Application

Selection Property

Validation Focus

Serine protease lead identification

Pseudo-irreversible scaffold class

Elastase inhibition and selectivity profiling

Chemical probe for target validation

Mechanism-based covalent inactivation

Target engagement and off-target selectivity

Building block for library synthesis

Orthogonal functional groups (azetidine sulfonamide + oxazolidine-2,4-dione)

Purity and synthetic compatibility

Reproducible in vitro pharmacology

Defined purity baseline (95%)

Batch-specific analysis and lot consistency

• [1] Santana, A. B., Lucas, S. D., Gonçalves, L. M., Correia, H. F., Cardote, T. A. F., Guedes, R. C., Iley, J., & Moreira, R. (2012). N‑Acyl and N‑sulfonyloxazolidine-2,4‑diones are pseudo‑irreversible inhibitors of serine proteases. Bioorganic & Medicinal Chemistry Letters, 22(12), 3993‑3997. https://doi.org/10.1016/j.bmcl.2012.04.093 View Source